Cas no 2171928-94-0 (3-bromo-3-nitrooxane)

• Product Name: 3-bromo-3-nitrooxane
• CAS No: 2171928-94-0
• MF: C₅H₈BrNO₃
• MW: 210.02592086792
• CID: 5943115
• PubChem ID: 90097972
• Update Time: 2025-05-30

3-bromo-3-nitrooxane Chemical and Physical Properties

Names and Identifiers

• 3-bromo-3-nitrooxane
• EN300-1615925
• SCHEMBL15642971
• 2171928-94-0

• Inchi： 1S/C5H8BrNO3/c6-5(7(8)9)2-1-3-10-4-5/h1-4H2
• InChI Key： MFKPTPVRRLPFGP-UHFFFAOYSA-N
• SMILES： BrC1(COCCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.96876g/mol
• Monoisotopic Mass: 208.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55Ų

Additional information on 3-bromo-3-nitrooxane

Introduction to 3-Bromo-3-Nitrooxane (CAS No. 2171928-94-0)

3-Bromo-3-nitrooxane (CAS No. 2171928-94-0) is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has been the subject of extensive research in recent years, particularly due to its potential applications in drug development and advanced materials synthesis.

The molecular structure of 3-bromo-3-nitrooxane consists of a six-membered ring with bromine and nitro groups attached at the third position. This configuration imparts distinctive electronic and steric properties to the molecule, making it highly versatile for various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, where its reactivity and selectivity are crucial for achieving desired outcomes.

One of the most notable advancements in the study of 3-bromo-3-nitrooxane involves its use in click chemistry. Researchers have demonstrated that this compound can serve as a valuable building block for constructing complex molecular architectures with high precision. The ability to form stable covalent bonds under mild conditions has made it a preferred choice in the synthesis of functional materials, such as polymers and nanoparticles.

In addition to its synthetic applications, 3-bromo-3-nitrooxane has also been explored for its potential in catalysis. Recent findings suggest that this compound can act as a catalyst in certain organic transformations, enhancing reaction rates and selectivity. This discovery opens new avenues for its use in industrial processes, where efficiency and sustainability are paramount.

The environmental impact of 3-bromo-3-nitrooxane has also been a topic of interest. Studies have shown that this compound exhibits biodegradability under specific conditions, which is a critical factor for its safe disposal and integration into eco-friendly chemical processes. However, further research is needed to fully understand its long-term effects on ecosystems.

Looking ahead, the continued exploration of 3-bromo-3-nitrooxane is expected to yield even more groundbreaking discoveries. Its unique combination of reactivity, stability, and versatility positions it as a key player in the development of next-generation chemicals and materials. As researchers delve deeper into its properties and applications, the potential for innovation remains vast and promising.